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Compound of Interest

Compound Name: Cevadine hydrochloride

CAS No.: 17666-25-0

Cat. No.: B192659

Get Quote

Executive Summary
Cevadine (CAS: 62-59-9) and its hydrochloride salt (Cevadine HCl, CAS: 17666-25-0) are

steroidal alkaloids acting as voltage-gated sodium channel activators.[1] While often used

interchangeably in colloquial lab discussion, their solubility profiles differ critically.

Cevadine (Free Base): Lipophilic.[1] Soluble in alcohols and chloroform; poorly soluble in

water.

Cevadine HCl: Amphiphilic. High solubility in polar organic solvents (DMSO, Ethanol) and

improved aqueous solubility compared to the free base.

Core Recommendation: For maximum stability and reproducibility in biological assays, prepare

stock solutions in anhydrous DMSO or Ethanol. Use aqueous buffers only for the final working

dilution immediately prior to use to prevent hydrolytic degradation.

Physicochemical Profile & Solubility Data

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b192659#bc-rfq
https://precision.fda.gov/ginas/app/ui/substances/6474e31c-97e1-42b5-9b84-2bb08bb3add3
https://precision.fda.gov/ginas/app/ui/substances/6474e31c-97e1-42b5-9b84-2bb08bb3add3
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b192659?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Data Notes

Compound Name Cevadine Hydrochloride Distinct from Veratridine

CAS Number 17666-25-0 Free Base CAS: 62-59-9

Molecular Weight ~628.2 g/mol Free Base MW: 591.7 g/mol

Primary Stock Solvent DMSO (Dimethyl Sulfoxide)

Recommended. Chemically

inert; prevents hydrolysis

during storage.[1][2]

Secondary Stock Solvent Ethanol (≥99.5%)

Good alternative; prone to

evaporation if not sealed

tightly.[1]

Aqueous Solubility Soluble (as HCl salt)

Warning:[1] Ester linkages are

susceptible to hydrolysis in

water over time.

Quantitative Solubility Limits
Note: Values are derived from validated protocols for structural congeners (e.g., Veratridine)

and standard alkaloid salt behaviors.

Solvent Solubility Limit Stability (at -20°C) Application

DMSO ≥ 50 mg/mL > 6 Months
Primary Stock. Ideal

for -20°C storage.[1]

Ethanol ≥ 30 mg/mL > 1 Month

Secondary Stock. Use

for evaporation-

sensitive assays.[1]

Water / PBS ~10 mg/mL (Salt form) < 24 Hours

Working Solution

Only. Prepare fresh

daily.[1]
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Protocol A: Preparation of 10 mM Stock Solution in
DMSO
Objective: Create a stable, high-concentration master stock for long-term storage.

Materials:

Cevadine HCl powder (Store desiccated at -20°C).[1]

Anhydrous DMSO (Spectrophotometric grade, ≥99.9%).

Amber glass vials (Borosilicate) with PTFE-lined caps.[1]

Procedure:

Equilibration: Allow the Cevadine HCl vial to warm to room temperature before opening to

prevent moisture condensation (hygroscopic).

Calculation:

Target Concentration: 10 mM.

Formula:

[1]

Example: To make 1 mL of 10 mM stock, weigh 6.28 mg of Cevadine HCl.

Solubilization: Add 1 mL of anhydrous DMSO to the powder.

Dissolution: Vortex vigorously for 30 seconds. If particles persist, sonicate in a water bath at

room temperature for 1-2 minutes.

Checkpoint: Solution must be optically clear and colorless.

Aliquot & Storage: Dispense into small aliquots (e.g., 50 µL) to avoid freeze-thaw cycles.

Store at -20°C.
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Protocol B: Preparation of Aqueous Working Solution
Objective: Dilute stock for biological assay (e.g., Patch Clamp, Cell Culture).

Critical Constraint: The final DMSO concentration in the assay should typically remain < 0.1%

(v/v) to avoid solvent toxicity.

Procedure:

Thaw: Thaw one aliquot of DMSO stock at room temperature.

Dilution: Rapidly inject the required volume of DMSO stock into the vortexing aqueous buffer

(e.g., PBS, Tyrode’s solution).

Technique: Do not add buffer to the DMSO stock; always add stock to the buffer to prevent

transient precipitation.

Usage Window: Use within 4-6 hours. Discard unused aqueous portion.

Stability & Degradation Mechanisms
Cevadine contains ester linkages (tigloyl/angeloyl groups) that are susceptible to hydrolysis,

particularly in basic or aqueous environments.

pH Sensitivity: Stable at pH 4.0–6.0. Rapid degradation occurs at pH > 8.0.

Temperature: Thermal degradation accelerates in solution. Keep working solutions on ice.

Light: While not intensely photo-labile, storage in amber vials is standard Good Laboratory

Practice (GLP) for alkaloids.[1]

Visualization of Workflows
Diagram 1: Solubilization Workflow
This flowchart illustrates the critical decision path for handling the salt vs. free base forms.
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Starting Material

Check Form:
HCl Salt or Free Base?

Cevadine (Free Base)
(Lipophilic)

Free Base

Cevadine HCl
(Amphiphilic)

HCl Salt

Step 1: Acidification
Dissolve in 1M HCl or

Ethanol first

Select Stock Solvent

Anhydrous DMSO
(Preferred for Stability)

Standard

Ethanol (≥99.5%)
(Evaporation Risk)

Alternative

Store at -20°C
(Protect from Moisture)

Dilute into Buffer
(Use within 6 hours)

Dilution (1:1000)

Click to download full resolution via product page

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b192659/docs?utm_src=pdf-body-img#technical-guide-solubilization-and-stability-of-cevadine-hydrochloride
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b192659?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Caption: Decision matrix for solubilizing Cevadine forms. Note the acidification step required for

the Free Base.

Diagram 2: Dilution & Toxicity Logic
This diagram ensures the final solvent concentration remains below toxic thresholds for

biological systems.
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Direct 1:1000
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1:10 Dilution

Cell Toxicity Threshold
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Validates Safety
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Caption: Serial dilution strategy to minimize DMSO shock and precipitation probability.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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3. Dimethyl Sulfoxide | (CH3)2SO | CID 679 - PubChem [pubchem.ncbi.nlm.nih.gov]

4. Cevadine | C32H49NO9 | CID 5380394 - PubChem [pubchem.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Technical Guide: Solubilization and Stability of
Cevadine Hydrochloride]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b192659/docs#technical-guide-solubilization-and-
stability-of-cevadine-hydrochloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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